Cas no 56179-82-9 (4-Phenanthrenol, 1,2,3,4-tetrahydro-)

• Product Name: 4-Phenanthrenol, 1,2,3,4-tetrahydro-
• CAS No: 56179-82-9
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 349564
• PubChem ID: 607769
• Update Time: 2025-04-19

4-Phenanthrenol, 1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4-Phenanthrenol, 1,2,3,4-tetrahydro-
• 1,2,3,4-tetrahydrophenanthren-4-ol
• 56179-82-9
• 1,2,3,4-Tetrahydrophenanthrene-4-ol-
• 1,2,3,4-Tetrahydro-4-phenanthrenol #
• XATSUTOXPXWMRG-UHFFFAOYSA-N
• 1,2,3,4-Tetrahydrophenanthrene-4-ol
• DTXSID20345884

• Inchi： 1S/C14H14O/c15-13-7-3-5-11-9-8-10-4-1-2-6-12(10)14(11)13/h1-2,4,6,8-9,13,15H,3,5,7H2
• InChI Key： XATSUTOXPXWMRG-UHFFFAOYSA-N
• SMILES： OC1CCCC2C=CC3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 198.10452
• Monoisotopic Mass: 198.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols